Cas no 1866-73-5 (Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1))

Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) structure
1866-73-5 structure
Product Name:Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1)
CAS No:1866-73-5
MF:C8H18INOS
MW:303.204093456268
MDL:MFCD00011839
CID:212296
PubChem ID:57654513
Update Time:2025-04-19

Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1)
    • Propionylthiocholine iodide
    • S-Propionylthiocholine Iodide
    • trimethyl(2-propanoylsulfanylethyl)azanium,iodide
    • Propionylthiocholiniodid
    • Propionylthiocholin-jodid
    • trimethyl(2-propionylthioethyl)ammonium chloride
    • (2-MERCAPTOETHYL)TRIMETHYLAMMONIUM IODIDE PROPIONATE
    • n,n,n-trimethyl-2-[(1-oxopropyl)thio]-ethanaminiuiodide
    • Ethanaminium, N,N,N-trimethyl-2-(1-oxopropyl)thio-, iodide
    • Propionylthiocholine iodide ,98%
    • S-Propionylthiocholine iodide,98%
    • trimethyl(2-propanoylsulfanylethyl)azanium;iodide
    • Ammonium, (2-mercaptoethyl)trimethyl-, iodide, propionate
    • N,N,N-Trimethyl-2-(propanoylsulfanyl)ethan-1-aminium iodide
    • AKOS024374979
    • 1866-73-5
    • Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-,iodide(1:1)
    • DTXSID40940118
    • NSC-97015
    • J-011997
    • SCHEMBL5144335
    • N,N,N-Trimethyl-2-(propionylthio)ethanaminium iodide
    • EINECS 217-482-5
    • Ethanaminium, N,N,N-trimethyl-2-((1-oxopropyl)thio)-, iodide
    • NSC97015
    • Ethanaminium,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide
    • NSC 97015
    • FT-0745898
    • BJQIXLJDWWVGAE-UHFFFAOYSA-M
    • MDL： MFCD00011839
    • Inchi： 1S/C8H18NOS.HI/c1-5-8(10)11-7-6-9(2,3)4;/h5-7H2,1-4H3;1H/q+1;/p-1
    • InChI Key： BJQIXLJDWWVGAE-UHFFFAOYSA-M
    • SMILES： [I-].S(C(CC)=O)CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 303.01500
  • Monoisotopic Mass: 303.015378
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 42.4

Experimental Properties

  • Color/Form: powder
  • Density: 1.4391 (estimate)
  • Melting Point: 200-202 °C (lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 42.37000
  • LogP: -1.63360
  • Solubility: Not determined

Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H315-H318-H335
  • Warning Statement： P280-P305+P351+P338+P310
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38-41
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38
  • Storage Condition：−20°C

Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Related Literature

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